Cas no 1196153-58-8 (2-ethynyl-5-(trifluoromethyl)pyrimidine)

• Product Name: 2-ethynyl-5-(trifluoromethyl)pyrimidine
• CAS No: 1196153-58-8
• MF: C₇H₃F₃N₂
• MW: 172.107331514359
• CID: 2616578
• PubChem ID: 72212455
• Update Time: 2025-04-21

2-ethynyl-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-5-(trifluoromethyl)pyrimidine
• MFCD13189796
• AB69137
• SY343093
• 1196153-58-8

• Inchi： 1S/C7H3F3N2/c1-2-6-11-3-5(4-12-6)7(8,9)10/h1,3-4H
• InChI Key： LBDOHRMJFMIBBD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#C)N=C1)(F)F

Computed Properties

• Exact Mass: 172.02483259Da
• Monoisotopic Mass: 172.02483259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8Ų